Cas no 2172130-91-3 (2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}butanoic acid)

• Product Name: 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}butanoic acid
• CAS No: 2172130-91-3
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6415265
• PubChem ID: 165527842
• Update Time: 2025-06-08

2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}butanoic acid
• EN300-1496494
• 2-ethyl-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]methyl}butanoic acid
• 2172130-91-3

• Inchi： 1S/C27H34N2O5/c1-5-27(6-2,25(31)32)16-28-24(30)17(3)18(4)29-26(33)34-15-23-21-13-9-7-11-19(21)20-12-8-10-14-22(20)23/h7-14,17-18,23H,5-6,15-16H2,1-4H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： ZTJYNAHSAOQWSV-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(C)C(NCC(C(=O)O)(CC)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}butanoic acid

Recent Advances in the Study of 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}butanoic acid (CAS: 2172130-91-3)

The compound 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}butanoic acid (CAS: 2172130-91-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group enhances its utility in solid-phase peptide synthesis (SPPS), making it a valuable tool for researchers aiming to develop novel therapeutic agents.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed an improved synthetic route that increases yield and purity while reducing byproducts. The study highlighted the compound's role in the synthesis of peptidomimetics, which are increasingly important in targeting protein-protein interactions (PPIs) implicated in diseases such as cancer and neurodegenerative disorders. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity.

In addition to its synthetic utility, 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}butanoic acid has been investigated for its potential biological activities. A preclinical study published in Bioorganic & Medicinal Chemistry Letters explored its inhibitory effects on specific enzymes involved in inflammatory pathways. The results suggested that derivatives of this compound could serve as leads for developing anti-inflammatory drugs with improved selectivity and reduced side effects.

The pharmaceutical industry has also shown interest in this compound due to its compatibility with automated peptide synthesizers. A recent industry report by a leading market research firm projected a growing demand for Fmoc-protected amino acid derivatives, including 2172130-91-3, driven by the expanding pipeline of peptide-based therapeutics. The report emphasized the need for scalable and cost-effective production methods to meet this demand, prompting several companies to invest in advanced manufacturing technologies.

Looking ahead, researchers are exploring the potential of 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}butanoic acid in novel drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews proposed its use in designing self-assembling peptide hydrogels for controlled release applications. The study demonstrated that the compound's amphiphilic nature could be leveraged to create stable nanostructures capable of encapsulating and delivering hydrophobic drugs.

In conclusion, the compound 2172130-91-3 continues to be a focal point in chemical biology and pharmaceutical research. Its versatility in peptide synthesis, potential biological activities, and compatibility with emerging technologies position it as a key player in the development of next-generation therapeutics. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its applications in medicine.